Cas no 104-42-7 (4-Dodecylaniline)

• Product Name: 4-Dodecylaniline
• CAS No: 104-42-7
• MF: C₁₈H₃₁N
• MW: 261.445445299149
• MDL: MFCD00007919
• CID: 35270
• PubChem ID: 24853981
• Update Time: 2025-05-21

4-Dodecylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Dodecylaniline
• p-Dodecylaniline
• 4-n-Dodecylaniline
• 4-Dodecylphenylamine
• 4-(dodecyl)aniline
• 4-laurylaniline
• 4-n-dodecyl-aniline
• Benzenamine,4-dodecyl
• para-dodecylaniline
• 1-Amino-4-dodecylbenzene
• Aniline,p-dodecyl- (6CI,7CI,8CI)
• (p-Aminododecyl)benzene
• 1-(p-Aminophenyl)dodecane
• 4-Dodecylbenzenamine
• 4-n-Dodecylamine
• 4-dodecyl-benzenamin
• PARA DODECYL ANILINE
• 4-dodecyl-Benzenamine
• 4-dodecylibenzenamine
• 4-Dodecylaniline 97%
• Benzenamine, 4-dodecyl-
• P-dodecyl aniline
• KLPPPIIIEMUEGP-UHFFFAOYSA-N
• AK112063
• p-n-dodecylaniline
• paradodecyl aniline
• 4-n-Dodecylphenylamine
• KSC180I8P
• p-DODECYLANILINE, TECH
• Jsp000440
• LS00148
• Q234
• S
• EINECS 203-201-3
• DTXSID8021858
• NS00023303
• 4-Dodecylaniline, 97%
• CS-W022175
• FT-0631569
• W-108813
• 104-42-7
• MFCD00007919
• AC-18319
• D3427
• A800980
• AKOS015843157
• AS-15676
• H11881
• SCHEMBL112609
• SY102081
• DTXCID401858
• DB-000227

• MDL： MFCD00007919
• Inchi： 1S/C18H31N/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16H,2-12,19H2,1H3
• InChI Key： KLPPPIIIEMUEGP-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 261.24600
• Monoisotopic Mass: 261.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 0.8907 (estimate)
• Melting Point: 42°C(lit.)
• Boiling Point: 212°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 302 ° f
  Celsius: 150 ° c
  
• Refractive Index: 1.5080 (estimate)
• PSA: 26.02000
• LogP: 6.31340
• Solubility: Not determined

4-Dodecylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H410
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R22
• HazardClass：9
• TSCA：Yes
• Storage Condition：Store at room temperature
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Dodecylaniline

4-Dodecylaniline (CAS No. 104-42-7): Properties, Applications, and Market Insights

4-Dodecylaniline (CAS No. 104-42-7) is a specialized organic compound belonging to the class of alkyl-substituted anilines. This chemical is widely recognized for its unique molecular structure, featuring a dodecyl (C12) chain attached to the para position of an aniline ring. Its chemical formula is C18H31N, and it is commonly referred to as p-dodecylaniline or N-dodecylaniline in scientific literature. The compound exhibits a range of interesting physicochemical properties, making it valuable in various industrial and research applications.

The physical properties of 4-Dodecylaniline include a melting point range of 38-42°C and a boiling point of approximately 220-225°C at reduced pressure. As a long-chain alkyl aniline derivative, it demonstrates limited solubility in water but good solubility in most organic solvents such as ethanol, ether, and chloroform. These characteristics make it particularly useful in formulations where controlled solubility is required. Recent studies have focused on its surface-active properties, which are of significant interest in materials science applications.

In terms of chemical applications, 4-Dodecylaniline serves as a key intermediate in the synthesis of various specialty chemicals. Its primary use lies in the production of liquid crystal materials, where its molecular structure contributes to the desired mesomorphic properties. The compound's ability to form stable self-assembled monolayers (SAMs) has attracted attention in nanotechnology research, particularly for surface modification and sensor development. Additionally, it finds application as a precursor in the synthesis of corrosion inhibitors and lubricant additives.

The market demand for 4-Dodecylaniline has shown steady growth in recent years, driven primarily by the expanding electronics industry and increasing research in advanced materials. Manufacturers are focusing on developing more efficient synthesis routes to meet the growing requirements from sectors such as display technology and functional coatings. Current market analysis suggests that Asia-Pacific region, particularly China and Japan, represents the largest consumption base for this chemical, followed by North America and Europe.

From a research perspective, 4-Dodecylaniline has been the subject of numerous studies exploring its potential in emerging technologies. Recent publications have investigated its role in organic semiconductors and molecular electronics, capitalizing on its electron-donating properties. The compound's amphiphilic nature also makes it interesting for drug delivery systems research, though this application remains in early stages of investigation. Environmental studies have examined its biodegradation pathways, contributing to the understanding of its ecological impact.

Quality control and analytical methods for 4-Dodecylaniline typically involve techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). The compound's purity is crucial for many applications, particularly in electronic materials where trace impurities can significantly affect performance. Standard specifications often require minimum purity levels of 98% or higher, with particular attention to the absence of isomeric impurities and oxidation products.

Safety considerations for handling 4-Dodecylaniline include standard laboratory precautions for organic amines. While not classified as highly hazardous, it may cause skin irritation and eye discomfort upon contact. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage should be in tightly sealed containers under inert atmosphere to prevent oxidative degradation, preferably at cool temperatures to maintain stability.

The future outlook for 4-Dodecylaniline appears promising, with potential growth in green chemistry applications and sustainable material development. Researchers are exploring its use in bio-based polymers and renewable energy technologies, aligning with global trends toward environmentally friendly solutions. As industries continue to demand more specialized chemicals with tailored properties, the importance of well-characterized intermediates like 4-Dodecylaniline is expected to increase correspondingly.

For researchers and industry professionals seeking 4-Dodecylaniline suppliers, it's important to verify the compound's specification sheet and certificate of analysis. Many manufacturers now offer custom synthesis services to meet specific purity requirements or to produce derivatized versions of the compound. The global supply chain for this chemical has become more robust in recent years, with multiple established producers in Europe, North America, and Asia offering competitive options.

In conclusion, 4-Dodecylaniline (CAS 104-42-7) represents an important specialty chemical with diverse applications across multiple high-tech industries. Its unique combination of alkyl chain properties and aromatic amine functionality makes it particularly valuable in advanced material development. As research continues to uncover new potential uses and improved synthesis methods, this compound is likely to maintain its relevance in the chemical industry's evolving landscape.